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Compound of Interest

Compound Name: New Red

Cat. No.: B15556859 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides essential, immediate safety and logistical information for

the handling of New Red (CAS No. 220658-76-4), a water-soluble azo synthetic colorant.[1]

Adherence to these protocols is critical to minimize risk and ensure a safe research

environment.

Personal Protective Equipment (PPE)
When handling New Red, particularly in its powdered form, a comprehensive suite of personal

protective equipment is mandatory to prevent inhalation, skin, and eye contact.
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PPE Category Item Specification Rationale

Eye and Face

Protection
Safety Goggles

Chemical splash

goggles

Protects against dust

particles and potential

splashes of solutions.

Face Shield

Recommended when

handling large

quantities or when

there is a significant

risk of splashing.

Provides an additional

layer of protection for

the entire face.

Hand Protection Gloves Nitrile gloves

Offers protection

against incidental

contact. For prolonged

or immersive contact,

consult glove

manufacturer's

compatibility data.

Body Protection Laboratory Coat
Standard laboratory

coat

Protects skin and

personal clothing from

contamination.

Respiratory Protection Respirator
N95 or higher-rated

respirator

Essential when

handling the

powdered form to

prevent inhalation of

dust particles.[2]

Operational Plan: Safe Handling Procedures
A systematic approach to handling New Red will mitigate risks. The following step-by-step

guidance should be integrated into all relevant laboratory protocols.

Receiving and Storage:
Inspect Container: Upon receipt, visually inspect the container for any damage or leaks.
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Label Verification: Confirm the label clearly identifies the contents as "New Red" with the

CAS number 220658-76-4.

Designated Storage: Store the container in a cool, dry, and well-ventilated area away from

incompatible materials. Keep the container tightly sealed.

Weighing and Solution Preparation:
Controlled Environment: All handling of powdered New Red must be conducted within a

certified chemical fume hood to minimize inhalation exposure.

Don PPE: Before handling, put on all required personal protective equipment as detailed in

the table above.

Minimize Dust: Use a spatula to carefully transfer the powder. Avoid any actions that could

generate dust.

Dissolving: When preparing solutions, slowly add the powdered dye to the solvent to avoid

splashing.

Experimental Use:
Maintain Ventilation: Ensure adequate ventilation in the laboratory during all experimental

procedures involving New Red.

Avoid Contact: Exercise caution to prevent contact with skin, eyes, and clothing.

Contamination Control: Clearly label all containers with solutions of New Red. Clean any

spills immediately according to the disposal plan.

Disposal Plan: Managing New Red Waste
Proper disposal of New Red and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance. Azo dyes should not be disposed of down

the sink.[3]
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Waste Type Disposal Procedure

Unused New Red Powder
Collect in a clearly labeled, sealed, and

compatible hazardous waste container.

Contaminated Labware (e.g., weigh boats,

pipette tips)

Place in a designated hazardous waste

container immediately after use.

Aqueous Solutions of New Red

Collect in a labeled hazardous waste container

for chemical waste. In-lab chemical degradation

may be a pre-treatment option where feasible.

[4]

Contaminated PPE (e.g., gloves, disposable lab

coats)

Dispose of as hazardous waste in a designated

container.

In-Lab Chemical Degradation (for small quantities of
aqueous waste):
For laboratories equipped to perform such procedures, reductive degradation using sodium

dithionite can be an effective pre-treatment to cleave the azo bond.[4] This should only be

performed by trained personnel in a controlled environment.

Logical Workflow for PPE Selection when Handling
New Red
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Step 1: Assess Physical Form

Step 2: Determine Required PPE

Start: Handling New Red

Powdered Form

 Is the substance in
 powdered form?

Liquid Solution

 Is the substance in
 liquid form?

N95 Respirator Chemical Splash Goggles Nitrile Gloves Laboratory Coat

Proceed with Handling

Click to download full resolution via product page

Caption: PPE selection workflow for handling New Red.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. New Red | CAS 220658-76-4 | LGC Standards [lgcstandards.com]

2. reddit.com [reddit.com]

3. azo dye disposal | UK Science Technician Community [community.preproom.org]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15556859?utm_src=pdf-body-img
https://www.benchchem.com/product/b15556859?utm_src=pdf-body
https://www.benchchem.com/product/b15556859?utm_src=pdf-custom-synthesis
https://www.lgcstandards.com/BA/en/New-Red/p/DRE-C15506000
https://www.reddit.com/r/tiedye/comments/xb3cc1/ppe_for_tie_dyeing_and_when/
https://community.preproom.org/index.php?threads/azo-dye-disposal.10340/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. benchchem.com [benchchem.com]
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to Handling New Red]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556859#personal-protective-equipment-for-
handling-new-red]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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